Cas no 1058220-07-7 (5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide)

• Product Name: 5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide
• CAS No: 1058220-07-7
• MF: C₁₈H₁₃BrN₂O₃S
• MW: 417.276422262192
• CID: 5799297
• Update Time: 2025-05-28

5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]furan-2-carboxamide
• 5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide

• Inchi： 1S/C18H13BrN2O3S/c19-16-6-5-14(24-16)17(22)20-12-4-3-11-7-8-21(13(11)10-12)18(23)15-2-1-9-25-15/h1-6,9-10H,7-8H2,(H,20,22)
• InChI Key： JQZMWKNCDVEOOG-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC2=C(C=C1)CCN2C(C1SC=CC=1)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide

Comprehensive Overview of 5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide (CAS No. 1058220-07-7)

The compound 5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide (CAS No. 1058220-07-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a furan-2-carboxamide moiety with a thiophene-2-carbonyl group, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide has surged due to their versatility in medicinal chemistry. This compound's CAS No. 1058220-07-7 is frequently searched in academic databases and patent filings, reflecting its growing relevance. Its synthesis involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or amide bond formation, which are hot topics in synthetic chemistry forums.

One of the most discussed aspects of this compound is its potential role in targeted cancer therapy. The bromo-substituted furan and thiophene rings are known to interact with specific protein domains, making it a subject of interest for precision medicine applications. Additionally, its low toxicity profile in preliminary studies has sparked curiosity about its suitability for long-term therapeutic use. These attributes align with current trends in personalized healthcare and AI-driven drug design, where researchers leverage computational tools to predict molecular behavior.

From a commercial perspective, CAS No. 1058220-07-7 is often listed by chemical suppliers as a high-purity reference standard for analytical testing. Its stability under ambient conditions and compatibility with common solvents like DMSO and methanol make it a practical choice for laboratory use. Moreover, its UV-active properties facilitate detection in HPLC and LC-MS workflows, which are critical for quality control in pharmaceutical manufacturing.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While it is not classified as a hazardous substance, its biodegradability and ecological impact are under scrutiny, as with all synthetic organics. Researchers are exploring green chemistry approaches to synthesize derivatives of 5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide to minimize waste and energy consumption, reflecting broader industry shifts toward sustainability.

In summary, 5-bromo-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]furan-2-carboxamide (CAS No. 1058220-07-7) represents a fascinating intersection of chemistry, biology, and technology. Its structural complexity and functional diversity position it as a valuable asset in modern research, particularly in fields like drug development, molecular diagnostics, and material innovation. As scientific inquiry advances, this compound is likely to remain a focal point for both academic and industrial investigations.